Cas no 151665-85-9 (octahydro-1H-pyrido1,2-apiperazin-6-one)

• Product Name: octahydro-1H-pyrido1,2-apiperazin-6-one
• CAS No: 151665-85-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD11858484
• CID: 99474
• PubChem ID: 22562193
• Update Time: 2025-09-21

octahydro-1H-pyrido1,2-apiperazin-6-one Chemical and Physical Properties

Names and Identifiers

• octahydro-6H-Pyrido[1,2-a]pyrazin-6-one
• 1,2,3,4,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-6-one
• 6H-Pyrido[1,2-a]pyrazin-6-one,octahydro-
• HEXAHYDRO-1H-PYRIDO[1,2-A]PYRAZIN-6(2H)-ONE
• 6H-Pyrido[1,2-a]pyrazin-6-one,octahydro-, (?A'A A'A currency)-
• ACMC-20n6a1
• AG-D-98734
• CTK4C7164
• octahydropyrido[1,2-a]pyrazin-6-one
• octahydro-pyrido[1,2-a]pyrazin-6-one
• SureCN981281
• 6H-Pyrido[1,2-a]pyrazin-6-one,octahydro-(9CI)
• octahydro-1H-pyrido1,2-apiperazin-6-one
• SY275677
• 1932807-87-8
• (R)-Octahydro-pyrido[1,2-a]pyrazin-6-one
• AKOS022966806
• SCHEMBL981281
• 151665-85-9
• WLXFQWJYMRTINR-UHFFFAOYSA-N
• DTXSID40626485
• AS-65887
• CS-0318497
• SB34789
• MFCD11858484
• 1931935-31-7
• BGA66585
• octahydro-1H-pyrido[1,2-a]piperazin-6-one
• EN300-2979110
• octahydro-1H-pyrido[1,2-a]pyrazin-6-one
• SB33812
• (S)-Octahydro-pyrido[1,2-a]pyrazin-6-one
• SB34743
• DB-085669

• MDL： MFCD11858484
• Inchi： 1S/C8H14N2O/c11-8-3-1-2-7-6-9-4-5-10(7)8/h7,9H,1-6H2
• InChI Key： WLXFQWJYMRTINR-UHFFFAOYSA-N
• SMILES： O=C1CCCC2CNCCN21

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.3Ų